Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate
Description
“Methyl (3R)-3-amino-3-(3-cyano-4-fluorophenyl)propanoate” is a chemical compound with the CAS number 1213404-57-9 . It has a molecular formula of C11H11FN2O2 .
Molecular Structure Analysis
The molecular structure of this compound consists of 11 carbon atoms, 11 hydrogen atoms, 1 fluorine atom, 2 nitrogen atoms, and 2 oxygen atoms .Physical And Chemical Properties Analysis
The predicted boiling point of this compound is 341.4±42.0 °C, and its predicted density is 1.24±0.1 g/cm3 at 20 °C and 760 Torr . The predicted pKa value is 7.18±0.10 .Scientific Research Applications
Synthesis of Fluorescent Anthraquinone and Benzanthrone α-Aminophosphonates
“Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate” is used in the synthesis of α-aminophosphonates derived from anthraquinone and benzanthrone . These compounds exhibit notable solvatochromic behavior, emitting fluorescence from green to red across various solvents . They are used in confocal laser scanning microscopy (CLSM) for their fluorescence properties .
Imaging of Biological Specimens
The synthesized α-aminophosphonates are introduced for CLSM imaging of the parasitic flatworm Opisthorchis felineus . This demonstrates the potential of “Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate” in visualizing biological specimens .
Toxicity Evaluation
The toxicity of the synthesized compounds is evaluated using etiolated wheat sprouts . This reveals varying degrees of impact on growth and oxidative damage .
X-ray Crystallographic Study
An X-ray crystallographic study of an anthraquinone α-aminophosphonate provides valuable structural insights . This is another application of “Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate” in scientific research .
Synthesis of Conjugated Cyanomethyl Vinyl Ethers
“Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate” is used in the synthesis of conjugated cyanomethyl vinyl ethers . These ethers are densely functionalized linear synthetic platforms which have found use as monomeric units in the construction of alkenyl ether-vinyl ester copolymers .
Construction of Multi-substituted 2,3-Dihydrofurans and 2,3-Dihydropyrroles
Cyanomethyl vinyl ethers are used as building blocks in the construction of multi-substituted 2,3-dihydrofurans and 2,3-dihydropyrroles . This is another application of “Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate” in scientific research .
properties
IUPAC Name |
methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO3/c1-16-11(15)5-10(14)7-2-3-9(12)8(4-7)6-13/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGXVTADBJGBXCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(=O)C1=CC(=C(C=C1)F)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(3-cyano-4-fluorophenyl)-3-oxopropanoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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